A method for estimating the input of nut coke to the blast-furnace hearth is proposed. It takes into account the specific surface area of the loaded fuels, the reduction of oxides into elements of iron, and the carburization of iron. It is shown that if nut coke in an amount of up to 100 kg/ton of iron is loaded into the iron-ore part of the charge, its input to the tuyere zone does not exceed 6 kg/ton of iron.

Results are provided for a study of an aluminized coating corrosion resistance on the surface of alloys of the Fe–Cr–Al system (fechrals) and austenitic corrosion-resistant steel 12Kh18N10T under conditions of a temperate climate humid atmosphere containing chlorides. Coatings are applied by immersion in a melt. A study of corrosion during variable immersion of specimens in a 3% aqueous solution of sodium chloride show that coatings of the Fe–Cr–Al system prepared by aluminizing withstand long-term exposure to the environment (corrosion rate is 0.0003 g/(m2·day). An aluminized coating on a steel 12Kh18N10T surface has twice as good corrosion resistance indicators than for a coating on a Kh15Yu5 substrate.

The optimal process parameters of a gas-cleaning plant used to achieve and exceed its design efficiency are presented. The optimization conditions for the process parameters are determined. A situation schematic of static pressure (vacuum) measured at the design process parameters of the gas-cleaning system in the circuit of gas flues and process units is presented. One of the main causes of unstable operation of “dry” gas-cleaning systems is the lack of data on optimal process parameters. Such situations include changes in the properties of supplied alumina, gas-distribution balance, emergency shutdowns of one or more cleaning modules, etc. The results of study and testing of optimal gas cleaning parameters at one of the Russian aluminum plants under various operating conditions of gas-cleaning systems to ensure stable environmental performance of aluminum production are discussed. The case of emergency shutdown of two or more gas-cleaning modules is additionally examined. The test results show that when two or more modules fail or are shut down, the cleaning efficiency is not achieved when removing gaseous fluorine. Therefore, in such situations, it is necessary to increase the amount of fed alumina to 7.5 t/h and to increase the recycle rate to 3.

In this research, the structural state and mechanical properties of nine pilot batches of HC340LA cold-rolled steel, annealed in bell-type furnaces from the steel of two melts of different compositions using Nb or Ti microalloying, were studied. From the obtained results, the uniformity and stability of the structure and properties of rolled products were significantly improved both in each pilot batch and in the transition from batch to batch compared with those of mass-produced cold-rolled steel grade HC340LA while reducing costs. Methods for further improving the efficiency of the integrated technology for the production of HC340LA rolled products according to EN 10268 were determined.

It is established that temperature gradients and thermal stresses appearing in metal zones irradiated with surface melting contribute to liquid convective mixing at a rate of 103 cm/sec and also to partial or complete carbide dissolution. As a result, a significant amount of textured metastable retained austenite (40–60%) is fixed, which has high dispersion of the structure (dendrite cross section is 5–9 nm). This leads to anisotropy of the main operating properties of irradiated products and increases wear resistance if the irradiated layer is under compressive stresses during operation. It is established that in the case of thermal deformation laser treatment without melting a steel surface the effects of local plastic deformation appear within irradiated zones, which leads to austenite dynamic polygonization, and after rapid cooling to formation of hereditary fine needle martensite. The physical nature and structural organization of the “white zone” formed around carbides in steel under the influence of pulsed laser radiation is studied. A “white zone” is a fine austenite-martensite structure with a martensite lath size of ~150 nm. Existence within laser-hardened steel of large amount of fine carbides (more than 40%), surrounded by “white zones”, contributes to creation of a special product working surface structural state. This has high microhardness values and is indifferent to external temperature and force loading during operation. Quantitative multifractal evaluation of the structure parameters of irradiated steels is conducted. This makes it possible to designate laser processing regimes in order to obtain structures within product surface layers that are resistant to external loads or adaptable to them.

The article provides a substantiation for the use of the wear resistance criterion NF determined by the number of loading cycles before the separation of large wear particles and taking into account the indicators of fracture toughness, yield strength, friction coefficient, and also taking into account the dimensional characteristics of the initial cracks to predict the contact endurance of heavy-loaded friction pairs hardened by induction surfacing with powder hard alloys. It is shown that the use of this criterion can be extended for various types of loading, including combined ones. A method of experimental confirmation of analytical dependences for determining NF is described, the scheme of the test rig and the results of experiments for powder surfacing materials of various grades are presented.

The possibility of producing blanks by combining the casting of iron elements and the plastic working of steel elements was tested. Manufacturing composite blanks by casting ensures sufficiently strong diffusion-bonded joint. The thermal conditions for the formation and microstructure of the transition diffusion zone were studied. It is proposed to use cast iron rather than steel to manufacture chaplets. The use of cast-iron chaplets allows maintaining the homogeneous structure of cast iron, which is important in manufacturing critical parts.

The influence of chemical composition on the formation of powder particles during the water atomization of stainless steel was investigated. The formation mechanism is proposed, according to which the form of powder particles is determined by the degree of refractoriness of the oxide film formed on the droplet surface during spraying. The effect of oxide film composition on the shape of particles and the apparent density of the resulting powder is investigated. The quantitative dependences of the apparent density on the concentrations of elements additionally injected into the melt, which can form oxide films, such as Si, Al, Ti, and B, are determined. An increase in silicon or aluminum concentration leads to a decrease in particle sphericity and apparent density. Moreover, joint doping with silicon and boron leads to particle spheroidization and an increase in the apparent density of the powder. Thus, by introducing various additives to the stainless steel melt, the shape of the resulting powder particles can be adjusted so that they can be used in various technological conversions.

Cold rolling of A57036 steel strip using a 400 SKMZ rolling mill is performed according to two routes: (1) from 8 mm thickness to 2 mm thickness; (2) from 6 mm thickness to 1.5 mm thickness. Rolling is conducted by rolls of equal diameter and with equal angular roll velocity (symmetric rolling), and by rolls of different diameters, different roll angular velocity, but equal roll circumferential speed (asymmetric rolling). Strip microstructure and hardness are measured after rolling in a steady-state stage: measurements are made near the edges and within the center of the upper and lower strip surfaces (6 points for each strip in total). Differences in strip hardness values and microstructure after symmetric and asymmetric rolling are evaluated as a result of the study.

Global challenges, including increased consumption of mineral raw materials, climatic changes, and the exhaustibility of reserves, increase the relevance of mineral mining problems. In the article, the issue of the comprehensive mining waste utilization is considered. The experimental results confirm the effect caused by the mechanochemical activation of metal-containing geomaterials under high-energy impacts, increasing the recovery of useful components, as considerations concerning the time-spatial flow of non-linear manifestations during goaf formation and the properties of activated binders based on recycled materials in filling mixtures.